Cas no 143615-81-0 ((S)-(+)-Citronellyl Bromide)

• Product Name: (S)-(+)-Citronellyl Bromide
• CAS No: 143615-81-0
• MF: C₁₀H₁₉Br
• MW: 219.161862611771
• MDL: MFCD00134459
• CID: 108433
• PubChem ID: 24863519
• Update Time: 2025-06-12

(S)-(+)-Citronellyl Bromide Chemical and Physical Properties

Names and Identifiers

• 2-Octene,8-bromo-2,6-dimethyl-, (6S)-
• (6S)-8-bromo-2,6-dimethyloct-2-ene
• (S)-(+)-Citronellyl bromide
• (3S)-1-bromo-3,7-dimethyloct-6-ene
• (S)-()-Citronellyl bromide
• (S)-(+)-β-citronellyl bromide
• (S)-8-Bromo-2,6-dimethyl-2-octene
• (S)-8-bromo-2,6-dimethyloct-2-ene
• (S)-Citronellyl bromide
• 2-Octene,8-bromo-2,6-dimethyl-, (S)-
• 377716_ALDRICH
• AC1Q29G3
• AC1Q29G4
• AG-D-86283
• CTK4C3734
• S-(+)-citronellyl bromide
• (S)-(+)-Citronellyl bromide, 95%
• (S)(-)Citronellyl bromide
• SCHEMBL1513157
• AKOS025294503
• DTXSID30447702
• QPKCDMXLSDFCQD-JTQLQIEISA-N
• 143615-81-0
• J-007846
• (S)-(+)-8-Bromo-2,6-dimethyl-2-octene
• AS-82004
• (S)-(+)-CITRONELLYLBROMIDE
• G69560
• (S)-(+)-Citronellyl Bromide

• MDL： MFCD00134459
• Inchi： 1S/C10H19Br/c1-9(2)5-4-6-10(3)7-8-11/h5,10H,4,6-8H2,1-3H3/t10-/m0/s1
• InChI Key： QPKCDMXLSDFCQD-JTQLQIEISA-N
• SMILES： BrCC[C@@H](C)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 218.06700
• Monoisotopic Mass: 218.06701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.11 g/mL at 25 °C(lit.)
• Melting Point: Not available
• Boiling Point: 111 °C/12 mmHg(lit.)
• Flash Point: Fahrenheit: 203 ° f
  Celsius: 95 ° c
  
• Refractive Index: n20/D 1.474(lit.)
• PSA: 0.00000
• LogP: 4.15390
• Optical Activity: [α]20/D +6.8°, neat
• Solubility: Not determined
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

(S)-(+)-Citronellyl Bromide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids

Additional information on (S)-(+)-Citronellyl Bromide

(S)-(+)-Citronellyl Bromide and Its Significance in Modern Chemical Biology

(S)-(+)-Citronellyl Bromide, with the CAS number 143615-81-0, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This chiral bromide derivative is widely recognized for its versatile applications in synthetic chemistry, particularly in the development of fragrances, flavors, and pharmaceutical intermediates. The unique stereochemistry of this compound, characterized by its (S)-configuration, makes it a valuable building block for enantioselective synthesis and drug design.

The molecular structure of (S)-(+)-Citronellyl Bromide consists of a citronellyl group attached to a bromine atom. This configuration imparts distinct chemical properties that make it highly reactive in various organic transformations. The presence of the bromine substituent enhances its utility as a synthetic intermediate, facilitating nucleophilic substitution reactions and cross-coupling processes. These reactions are pivotal in constructing complex molecular architectures, which are often required in the synthesis of bioactive molecules.

In recent years, (S)-(+)-Citronellyl Bromide has garnered attention for its role in the development of novel therapeutic agents. Its chiral nature allows for the synthesis of enantiomerically pure compounds, which are crucial in pharmaceutical applications where stereochemistry significantly influences biological activity. For instance, studies have demonstrated its utility in the preparation of chiral auxiliaries and ligands that enhance the enantioselectivity of catalytic systems. This has opened new avenues for asymmetric synthesis, enabling the production of high-value pharmaceutical intermediates with improved efficacy and reduced side effects.

Moreover, (S)-(+)-Citronellyl Bromide has been explored in the context of natural product synthesis. Its structural motif is reminiscent of several terpenoid compounds found in plants, which are known for their diverse biological activities. By leveraging this compound as a precursor, researchers have been able to construct complex terpenoid scaffolds through strategic functionalization. These efforts have not only advanced synthetic methodologies but also provided access to novel bioactive molecules with potential therapeutic applications.

The bromine atom in (S)-(+)-Citronellyl Bromide also plays a critical role in its reactivity towards various nucleophiles, making it an excellent candidate for palladium-catalyzed cross-coupling reactions. These reactions are fundamental in modern organic synthesis, allowing for the efficient construction of carbon-carbon bonds essential for complex molecule assembly. Recent advances in catalytic systems have further enhanced the utility of this compound, enabling more efficient and scalable synthetic routes. Such developments are particularly relevant in drug discovery pipelines where rapid and reliable access to key intermediates is paramount.

From a computational chemistry perspective, (S)-(+)-Citronellyl Bromide has been extensively studied to understand its electronic structure and reactivity. Molecular modeling techniques have provided insights into how its chiral center influences its interactions with other molecules. These studies have not only deepened our understanding of stereoelectronic effects but also guided the design of more effective synthetic strategies. The integration of computational methods with experimental approaches has become increasingly important in optimizing synthetic pathways and predicting reaction outcomes.

In conclusion, (S)-(+)-Citronellyl Bromide (CAS no. 143615-81-0) represents a cornerstone compound in modern chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on complex molecule construction. As research continues to uncover new applications and methodologies involving this compound, its significance is expected to grow further. The ongoing development of innovative synthetic strategies and computational tools will undoubtedly expand its utility, driving advancements across multiple disciplines within chemical biology.